Cas no 2098008-81-0 (Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate)

• Product Name: Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate
• CAS No: 2098008-81-0
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5041111
• Update Time: 2025-07-21

Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate
• tert-butyl N-[4-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidin-3-yl]carbamate
• Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate

• Inchi： 1S/C17H24N2O3/c1-17(2,3)22-16(20)19-14-10-18-9-13(14)11-4-5-15-12(8-11)6-7-21-15/h4-5,8,13-14,18H,6-7,9-10H2,1-3H3,(H,19,20)
• InChI Key： PRJMJZQWEHGUER-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C1CNCC1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• XLogP3: 2.1
• Topological Polar Surface Area: 59.6

Additional information on Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate

Recent Advances in the Study of Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate (CAS: 2098008-81-0)

The compound Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate (CAS: 2098008-81-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pharmacologically active molecules. The structural features of Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate, including the dihydrobenzofuran and pyrrolidine moieties, make it a versatile scaffold for the development of compounds targeting various diseases, particularly central nervous system (CNS) disorders and inflammatory conditions.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of this compound using a multi-step process involving palladium-catalyzed coupling reactions and subsequent functional group transformations. The study reported a high yield and purity of the final product, which is crucial for its application in further pharmacological evaluations.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was evaluated for its binding affinity to serotonin receptors. The results indicated moderate to high affinity for specific receptor subtypes, suggesting its potential utility in the development of novel antidepressants or anxiolytics. Further in vitro and in vivo studies are underway to explore these possibilities.

Additionally, computational modeling studies have provided insights into the molecular interactions of Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate with various biological targets. These studies have identified key structural modifications that could enhance its binding affinity and selectivity, paving the way for the design of more potent derivatives.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound, such as its metabolic stability and bioavailability. Ongoing research is focused on addressing these issues through structural optimization and formulation strategies.

In conclusion, Tert-butyl (4-(2,3-dihydrobenzofuran-5-yl)pyrrolidin-3-yl)carbamate (CAS: 2098008-81-0) represents a promising scaffold for the development of new therapeutic agents. Continued research efforts are expected to further elucidate its pharmacological potential and expand its applications in drug discovery.